Cas no 4387-10-4 ( )
structure
Product Name:
CAS No:4387-10-4
MF:C13H16O5
MW:252.263144493103
CID:929222
PubChem ID:420501
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- AC1L9JSH; NSC-124111;
- NSC124111
- NSC-124111
- 4387-10-4
- DTXSID70329472
-
-
- Inchi： 1S/C13H16O5/c1-3-16-13(17-4-2)7-5-6-8(13)10-9(7)11(14)18-12(10)15/h5-10H,3-4H2,1-2H3
- InChI Key： UALREHFBNSDLSV-UHFFFAOYSA-N
- SMILES： O(CC)C1(C2C=CC1C1C(=O)OC(C21)=O)OCC
Computed Properties
- Exact Mass: 252.10000
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83000
- LogP: 0.88730
Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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